Tert-butyl 3-amino-3-(2-hydroxyethyl)piperidine-1-carboxylate

• CAS RN: 1263773-99-4
• Molecular Formula: C12H24N2O3
• Molecular Weight: 244.335
• IUPAC Name: tert-butyl 3-amino-3-(2-hydroxyethyl)piperidine-1-carboxylate
• InChI: InChI=1S/C12H24N2O3/c1-11(2,3)17-10(16)14-7-4-5-12(13,9-14)6-8-15/h15H,4-9,13H2,1-3H3
• InChI Key: ZMXUNTOQZJRDNS-UHFFFAOYSA-N
• SMILES: CC(C)(C)OC(=O)N1CCCC(C1)(CCO)N
• synonyms: tert-butyl 3-aMino-3-(2-hydroxyethyl)piperidine-1-carboxylate

Description

Tert-butyl 3-amino-3-(2-hydroxyethyl)piperidine-1-carboxylate, also known as Tert-butyl 3-amino-3-(2-hydroxyethyl)piperidine-1-carboxylate, is a useful research compound. Its molecular formula is C12H24N2O3 and its molecular weight is 244.335. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of an optically-active compound of 3-benzyloxycarbonylamino-3-(2-hydroxyethyl)piperidine-1-carboxylic acid tert-butyl ester (27.2 g) in methanol (544 ml) was added 10% palladium carbon (2.7 g), and the mixture was hydrogenated under ordinary pressure for 5 hours. The mixture was filtered through Celite, and the filtrate was concentrated under reduced pressure to give the titled compound (17.2 g).